3,5-dichloro-2-ethynylpyridine
Description
3,5-dichloro-2-ethynylpyridine is a chemical compound with the molecular formula C7H3Cl2N . It has a molecular weight of 172.01 .
Synthesis Analysis
The synthesis of 3,5-dichloro-2-ethynylpyridine and similar compounds has been studied. For instance, a highly efficient palladium acetate-catalyzed ligand-free Suzuki reaction of 2,3,5-trichloropyridine with arylboronic acids in aqueous phase was developed . This method features high yields, a simple Pd source, absence of ligands, and environmentally benign as well as mild reaction conditions .Future Directions
The future directions for research on 3,5-dichloro-2-ethynylpyridine could include further exploration of its synthesis and reactions, investigation of its physical and chemical properties, and assessment of its safety and environmental impact. Additionally, given its structural features, it could be of interest in the development of pharmaceuticals or materials .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,5-dichloro-2-ethynylpyridine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloro-5-nitropyridine", "acetylene", "sodium ethoxide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium sulfate", "ethanol", "water" ], "Reaction": [ "Step 1: 2-chloro-5-nitropyridine is reacted with acetylene in the presence of sodium ethoxide to form 2-chloro-5-(ethynyl)nitropyridine.", "Step 2: The nitro group in 2-chloro-5-(ethynyl)nitropyridine is reduced to an amino group using sodium hydroxide and hydrogen gas.", "Step 3: The resulting 2-chloro-5-(ethynyl)aminopyridine is reacted with hydrochloric acid to form 3,5-dichloro-2-ethynylpyridine.", "Step 4: The product is purified by washing with sodium bicarbonate and water, followed by drying with sodium sulfate." ] } | |
CAS RN |
1119454-05-5 |
Product Name |
3,5-dichloro-2-ethynylpyridine |
Molecular Formula |
C7H3Cl2N |
Molecular Weight |
172 |
Purity |
95 |
Origin of Product |
United States |
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